Cas no 58-94-6 (chlorothiazide)

Chlorothiazide, chemically known as 6-chloro-2h-1,2,4-benzothiadiazine-7-sulfonamide-1,1-dioxide, is a white crystalline powder. Density: 2.04g/cm3, melting point: 342-343 ° C, boiling point: 608.8 º C at 760mmhg, molecular formula: c7h6cln3o4s2, molecular weight: 295.72300. It can be prepared from m-chloroaniline. It has pharmacological effects such as diuresis, hypotension and effects on renal hemodynamics and glomerular filtration function< Br>

chlorothiazide structure

Product Name:chlorothiazide

CAS No:58-94-6

Molecular Formula:C₇H₆ClN₃O₄S₂

Molecular Weight:295.723

MDL:MFCD00058576

CID:33713

PubChem ID:329774904

chlorothiazide Properties

Names and Identifiers

- chlorothiazide
- 2-chloro-1,2,4-benzothiadiazine-7-sulphonamide 1,1-dioxide
- 6-Chloro-2H-1,2,4-benzothiadiazine-7-sulfonamide-1,1-dioxide
- 6-chloro-1,1-dioxo-4H-1λ<sup>6</sup>,2,4-benzothiadiazine-7-sulfonamide
- 6-Chloro-2H-1,2,4-benzothiadiazine-7-sulfonamide 1,1-dioxide
- 6-Chloro-7-sulfamoyl-2H-1,2,4-benzothiadiazine 1,1-dioxide
- KBio1_000675
- SDCCGSBI-0050242.P005
- Neo-Dema
- Chlorothiazide, European Pharmacopoeia (EP) Reference Standard
- D00519
- CHLOROTHIAZIDE (EP IMPURITY)
- NSC756682
- Chlorothiazide 100 microg/mL in Acetonitrile
- Diurite
- 77W477J15H
- cid_2720
- Minzil
- CHLOROTHIAZIDE [MART.]
- Hydrochlorothiazide impurity, chlorothiazide-
- C07461
- NCGC00015242-13
- Chlorosal
- Spectrum3_000342
- NSC-756682
- SR-01000075604
- AS-11760
- AKOS024319450
- NCGC00258525-01
- DTXSID0022800
- BIDD:GT0635
- Clorotiazida [INN-Spanish]
- EXURIL
- CHLOROTHIAZIDE [VANDF]
- Clorotiazide [DCIT]
- SPECTRUM1500180
- SPBio_002281
- AB00051940-04
- Clorotiazida
- HMS2091C18
- Chlorurit
- Pharmakon1600-01500180
- 6-chloro-4H-1,2,4-benzothiadiazine-7-sulfonamide 1,1-dioxide
- Diuril
- CHEBI:3640
- Chlotride
- BCP24474
- NCGC00015242-01
- 6-Chloro-7-sulfamoyl-2H-1,4-benzothiadiazine 1,1-dioxide
- CHLOROTHIAZIDE [EP IMPURITY]
- HYDROCHLOROTHIAZIDE IMPURITY, CHLOROTHIAZIDE- [USP IMPURITY]
- Chloriazid
- KBioGR_000780
- Chlorthiazid
- SCHEMBL22329
- EU-0100254
- CHLOROTHIAZIDE [WHO-DD]
- BRD-K88682005-001-07-5
- Chlorothiazidum [INN-Latin]
- Chlortiazid
- 6-chloro-1,1-dioxo-2H-1,2,4-benzothiadiazine-7-sulfonamide
- BDBM39351
- HMS3712D04
- D89501
- Z1501480416
- KBio2_005730
- Diurilix
- 2H-1,2,4-Benzothiadiazine-7-sulfonamide, 6-chloro-, 1,1-dioxide
- Prestwick0_000251
- Saluretil
- CHLOROTHIAZIDE [ORANGE BOOK]
- Chlorothiazide, Pharmaceutical Secondary Standard; Certified Reference Material
- NCGC00015242-09
- NCGC00015242-06
- NCGC00015242-04
- HMS2232N22
- s1641
- NSC25693
- Chlorothiazide [USP:INN:BAN]
- AC-18732
- Urinex
- Diuril Boluses
- Tox21_110107
- SW219268-1
- AB00051940_06
- HMS1568D04
- HMS3259K15
- Q2603363
- W-105353
- CHLOROTHIAZIDE [GREEN BOOK]
- Flumen
- AKOS015896601
- DB00880
- NS00000586
- SBI-0050242.P004
- CHLOROTHIAZIDE [USP IMPURITY]
- CAS-58-94-6
- 6-chloro-4H-1,2,4-benzathiadiazine-7-sulfonamide-1,1-dioxide
- Warduzide
- AB00051940_05
- Chlorothiazid
- NCGC00091042-02
- Prestwick_56
- Tox21_500254
- 6-chloro-2H-benzo[e][1,2,4]thiadiazine-7-sulfonamide 1,1-dioxide
- CHLOROTHIAZIDE (USP MONOGRAPH)
- WLN: T66 BSWM ENJ HG ISZW
- NCGC00015242-12
- RO-CHLOROZIDE
- NSC-25693
- CHLOROTHIAZIDE [INN]
- Clorotiazide
- Diupres (Salt/Mix)
- BSPBio_000062
- Yadalan
- KBio2_000594
- C 4911
- Tox21_110107_1
- NSC 25693
- SR-01000075604-5
- NCGC00015242-07
- CHLOROTHIAZIDE [USP MONOGRAPH]
- CCG-38953
- HMS3260D10
- NCGC00091042-05
- 6-chloro-1,1-dioxo-2H-1$l^{6},2,4-benzothiadiazine-7-sulfonamide
- Salunil
- BSPBio_002003
- HMS2095D04
- Lopac-C-4911
- Clotride
- BRD-K88682005-001-15-8
- Prestwick1_000251
- HYDROCHLOROTHIAZIDE IMPURITY, CHLOROTHIAZIDE-(USP IMPURITY)
- CCRIS 5999
- CHLOROTHIAZIDE [JAN]
- component of Aldoclor
- CHLOROTHIAZIDE (USP IMPURITY)
- CHLOROTHIAZIDE [HSDB]
- C03AA04
- CHEMBL842
- Saluric
- Chlorothiazide, thiazide diuretic
- YADULAN
- Sk-chlorothiazide
- Spectrum4_000280
- HMS502B17
- BRD-K88682005-001-05-9
- 6-chloro-1,1-dioxo-4H-1$l^{6},2,4-benzothiadiazine-7-sulfonamide
- EINECS 200-404-9
- HYDROCHLOROTHIAZIDE IMPURITY A (EP IMPURITY)
- MLS000028398
- NINDS_000675
- HMS3370A15
- HY-B0224
- NC00500
- BRD-K88682005-001-16-6
- Alurene
- Diuresal
- NCGC00015242-03
- Thiazide
- DivK1c_000675
- SPBio_000288
- 6-Chloro-1,1-dioxo-1,2-dihydro-1lambda*6*-benzo(1,2,4)thiadiazine-7-sulfonic acid amide
- DTXCID802800
- LP00254
- SR-01000075604-3
- Diutrid
- KBioSS_000594
- Lopac0_000254
- Diuril Boluses, Veterinary
- 6-chloro-1,1-dioxo-4H-1$l^{6,2,4-benzothiadiazine-7-sulfonamide
- 6-Chloro-1,1-dioxo-1,2-dihydro-1lambda*6*-benzo[1,2,4]thiadiazine-7-sulfonic acid amide
- Chlorothiazidum
- NCGC00015242-05
- NCGC00260939-01
- 6-Chloro-2H-1,4-benzothiadiazine-7-sulfonamide 1,1-dioxide
- Prestwick2_000251
- DA-51859
- C2259
- 2H-1,2,4-BENZOTHIADIAZINE-7-SULFONAMIDE, 6-CHLORO-,1,1-DIOXIDE
- CHLOROTHIAZIDE (MART.)
- Chlorthiazidum
- Chlorthiazide
- 2H-1,4-Benzothiadiazine-7-sulfonamide, 6-chloro-, 1,1-dioxide
- GTPL4835
- UNII-77W477J15H
- Spectrum_000134
- CHEMBL3392493
- 6-CHLORO-7-SULFAMYL-1,2,4-BENZOTHIADIAZINE 1,1-DIOXIDE
- KBio3_001223
- SR-01000075604-1
- HYDROCHLOROTHIAZIDE IMPURITY A [EP IMPURITY]
- CHLOROTHIAZIDE [MI]
- HSDB 3030
- 1ST10325
- BPBio1_000070
- HMS1920K15
- NCGC00015242-08
- NCGC00091042-01
- MFCD00058576
- NCGC00015242-02
- SMR000058429
- Tox21_200972
- IDI1_000675
- Chlorothiazide, United States Pharmacopeia (USP) Reference Standard
- Spectrum5_001446
- Spectrum2_000154
- NCGC00091042-03
- HMS3655M13
- Aldoclor (Salt/Mix)
- Salisan
- NCGC00015242-19
- Chlrosal
- KBio2_003162
- Diuril (TN)
- 58-94-6
- Chlorothiazide (JAN/USP/INN)
- 6-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazine-7-sulfonamide
- NCGC00015242-10
- NCGC00091042-04
- Prestwick3_000251
- +Expand
- MDL： MFCD00058576
- InChIKey： JBMKAUGHUNFTOL-UHFFFAOYSA-N
- Inchi： 1S/C7H6ClN3O4S2/c8-4-1-5-7(2-6(4)16(9,12)13)17(14,15)11-3-10-5/h1-3H,(H,10,11)(H2,9,12,13)
- SMILES： O=S(C1=C(Cl)C=C(C2=C1)N=CNS2(=O)=O)(N)=O

Computed Properties

Exact Mass: 294.94900
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 1
Monoisotopic Mass: 294.948825
Heavy Atom Count: 17
Complexity: 532
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: 2
Surface Charge: 0
Topological Polar Surface Area: 135

Experimental Properties

LogP: 2.56540
PSA: 135.45000
Merck: 14,2168
Refractive Index: 1.801
Water Partition Coefficient: <0.1 g/100 mL at 19.5 ºC
Boiling Point: 608.8°Cat760mmHg
Melting Point: 342-343 ºC
Flash Point: 322°C
Solubility: 生物体外In Vitro:DMSO溶解度100 mg/mL(338.16 mM;Need ultrasonic)H2O< 0.1 mg/mL(insoluble)
Color/Form: White crystalline powder
Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
Solubility: Soluble in strong alkaline solution, slightly soluble in ethanol, insoluble in water \ chloroform and diethyl ether
pka: 6.85, 9.45(at 25℃)
Density: 2.047

chlorothiazide Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00IAS8-1g	2H-1,2,4-Benzothiadiazine-7-sulfonamide, 6-chloro-, 1,1-dioxide	58-94-6	98%	1g	$31.00
A2B Chem LLC	AI52984-1g	6-chloro-1,1-dioxo-2H-1$l^{6},2,4-benzothiadiazine-7-sulfonamide	58-94-6	98%	1g	$17.00	2024-04-19
Aaron	AR00IB0K-5g	2H-1,2,4-Benzothiadiazine-7-sulfonamide, 6-chloro-, 1,1-dioxide	58-94-6	98%	5g	$6.00
abcr	AB251847-5 g	Chlorothiazide, 95%; .	58-94-6	95%	5 g	€54.00	2023-07-20
DC Chemicals	DCAPI1270-100 mg	Chlorothiazide	58-94-6	>99%	100mg	$250.0	2022-02-28
Enamine	EN300-117248-1.0g	6-chloro-1,1-dioxo-2H-1lambda6,2,4-benzothiadiazine-7-sulfonamide	58-94-6	95%	1.0g	$0.0
eNovation Chemicals LLC	D772454-100g	2H-1,2,4-Benzothiadiazine-7-sulfonamide, 6-chloro-, 1,1-dioxide	58-94-6	95%	100g	$255	2023-05-17
Key Organics Ltd	AS-11760-1MG	Chlorothiazide	58-94-6	>98%	1mg	£36.00	2023-09-08
MedChemExpress	HY-B0224-10mM*1mLinDMSO	Chlorothiazide	58-94-6	99.63%	10mM*1mLinDMSO	￥550	2023-07-26
S e l l e c k ZHONG GUO	S1641-50mg	Chlorothiazide	58-94-6	99.97%	50mg	¥813.39	2023-09-16

chlorothiazide Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:58-94-6)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:58-94-6)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

chlorothiazide Related Literature

1. Synthesis of oxazolidinones: rhodium-catalyzed C–H amination of N-mesyloxycarbamates

Hélène Lebel,Laura Mamani Laparra,Maroua Khalifa,Carl Trudel,Clément Audubert,Mathieu Szponarski,Cédric Dicaire Leduc,Emna Azek,Matthias Ernzerhof Org. Biomol. Chem. 2017 15 4144
2. High-pressure structural studies of the pharmaceutical, chlorothiazide

Iain D. H. Oswald,Alistair R. Lennie,Colin R. Pulham,Kenneth Shankland CrystEngComm 2010 12 2533
3. Liquid chromatographic determination of some thiazide diuretics in pharmaceuticals with a sodium dodecyl sulfate mobile phase

Samuel Carda Broch,M. Celia García Alvarez-Coque,Samuel Carda Broch,Josep S. Esteve-Romero Analyst 1998 123 301
4. Benzothiadiazine dissociation constants. Part II. The order of deprotonation

U. G. G. Hennig,R. E. Moskalyk,L. G. Chatten,D. L. Rabenstein Analyst 1981 106 565
5. High-pressure structural studies of the pharmaceutical, chlorothiazide

Iain D. H. Oswald,Alistair R. Lennie,Colin R. Pulham,Kenneth Shankland CrystEngComm 2010 12 2533
6. Step-gradient Capillary Electrochromatography

Melvin R. Euerby,Declan Gilligan,Christopher M. Johnson,Melvin R. Euerby,Keith D. Bartle Analyst 1997 122 1087
7. High-pressure structural studies of the pharmaceutical, chlorothiazide

Iain D. H. Oswald,Alistair R. Lennie,Colin R. Pulham,Kenneth Shankland CrystEngComm 2010 12 2533
8. High-throughput evaluation of organic contaminant removal efficiency in a wastewater treatment plant using direct injection UHPLC-Orbitrap-MS/MS

Zhe Li,Emma Undeman,Ester Papa,Michael S. McLachlan Environ. Sci.: Processes Impacts 2018 20 561
9. Standardised thin-layer chromatographic systems for the identification of drugs and poisons. A review

A. H. Stead,R. Gill,T. Wright,J. P. Gibbs,A. C. Moffat Analyst 1982 107 1106
10. Determination of polar organic micropollutants in surface and pore water by high-resolution sampling-direct injection-ultra high performance liquid chromatography-tandem mass spectrometry

Malte Posselt,Anna Jaeger,Jonas L. Schaper,Michael Radke,Jonathan P. Benskin Environ. Sci.: Processes Impacts 2018 20 1716

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